Cas no 2228795-88-6 (1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole)

• Product Name: 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole
• CAS No: 2228795-88-6
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 6449555
• PubChem ID: 165979531
• Update Time: 2025-06-10

1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole
• EN300-1796888
• 2228795-88-6

• Inchi： 1S/C7H8N4/c1-11-3-2-8-7(11)6-4-9-10-5-6/h2-5H,1H3,(H,9,10)
• InChI Key： WNVRYCQXOVEOFJ-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C1C=NNC=1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole

Comprehensive Overview of 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole (CAS No. 2228795-88-6): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and material science, 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole (CAS No. 2228795-88-6) has garnered significant attention due to its unique structural features and versatile applications. This heterocyclic compound, characterized by its imidazole and pyrazole moieties, serves as a pivotal building block in drug discovery, agrochemical development, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "imidazole derivatives in drug design", "pyrazole-based bioactive compounds", and "CAS 2228795-88-6 applications", reflecting the growing interest in this molecule's potential.

The molecular structure of 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole combines the electron-rich properties of both imidazole and pyrazole rings, enabling diverse interactions with biological targets. Recent studies highlight its role as a kinase inhibitor scaffold, particularly in oncology research, where modifications of its core structure have shown promising activity against specific cancer cell lines. Keywords such as "heterocyclic compounds in cancer therapy" and "small molecule kinase inhibitors" align with current trends in pharmaceutical R&D, emphasizing the compound's relevance in addressing unmet medical needs.

Beyond pharmaceuticals, CAS 2228795-88-6 finds utility in material science as a ligand for metal-organic frameworks (MOFs) and as a precursor for conductive polymers. The compound's ability to coordinate with transition metals makes it valuable for designing functional materials with applications in catalysis and sensors. Searches for "imidazole-based MOFs" and "organic electronic materials" frequently intersect with discussions about this chemical entity, showcasing its interdisciplinary importance.

Synthetic methodologies for 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole continue to evolve, with recent literature emphasizing green chemistry approaches and catalytic C-H activation techniques. These advancements address the growing demand for sustainable production processes, a topic frequently queried as "eco-friendly heterocycle synthesis". The compound's stability under physiological conditions also makes it a candidate for prodrug development, another area receiving substantial attention in medicinal chemistry forums.

Analytical characterization of CAS 2228795-88-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, with researchers often searching for "structural elucidation of imidazole derivatives". The crystalline nature of many derivatives facilitates detailed structure-activity relationship studies, crucial for optimizing biological activity. Recent patent literature reveals growing intellectual property activity surrounding this chemical scaffold, particularly in the areas of inflammatory disease therapeutics and central nervous system modulators.

From a commercial perspective, the global market for specialty heterocycles like 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole is expanding, driven by pharmaceutical outsourcing and the rise of fragment-based drug discovery. Supply chain professionals frequently inquire about "reliable CAS 2228795-88-6 suppliers" and "custom synthesis of pyrazole-imidazole hybrids", reflecting the compound's transition from research curiosity to valuable commercial product. Regulatory considerations for this compound vary by jurisdiction, but it currently falls outside major restriction lists, making it accessible for legitimate research purposes.

Future research directions for 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole may explore its potential in photopharmacology (a trending topic searched as "light-activated drug molecules") and as a component in supramolecular chemistry assemblies. The compound's modular synthesis allows for systematic variation of substituents, enabling fine-tuning of electronic properties for specific applications. As computational chemistry tools advance, in silico screening of derivatives is becoming increasingly common, with researchers querying terms like "molecular docking of imidazole-pyrazole systems" to accelerate discovery workflows.

In conclusion, 1-methyl-2-(1H-pyrazol-4-yl)-1H-imidazole (CAS No. 2228795-88-6) represents a versatile and scientifically valuable heterocyclic compound with wide-ranging applications across multiple disciplines. Its continued study addresses several contemporary research priorities, including targeted drug delivery, sustainable chemistry, and advanced material design, making it a compound of enduring interest in both academic and industrial settings.